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Compound of Interest

Compound Name: Fgfr-IN-4

Cat. No.: B12405997 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the handling of Fgfr-IN-4,

a potent fibroblast growth factor receptor (FGFR) inhibitor. The following procedures are

designed to ensure the safety of researchers and to provide clear, step-by-step guidance for

the operational and disposal plans of this compound. Adherence to these protocols is critical for

minimizing exposure risk and ensuring a safe laboratory environment.

Hazard and Exposure Information
Fgfr-IN-4 is a chemical compound intended for laboratory research purposes. The primary

hazards associated with this compound are acute oral toxicity and high toxicity to aquatic life

with long-lasting effects.[1] As with any potent, powdered compound, inhalation of dust and

contact with skin and eyes should be strictly avoided.[1]

Due to the nature of this research compound, specific Occupational Exposure Limits (OELs),

such as Permissible Exposure Limits (PELs) or Threshold Limit Values (TLVs), have not been

established. The safety data sheets for similar FGFR inhibitors, such as erdafitinib, pemigatinib,

and infigratinib, also indicate that no OELs have been set for these compounds. Therefore, a

conservative approach to handling, based on the principles of controlling exposure to potent

compounds, is mandatory.
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Parameter Value Reference

Chemical Name Fgfr-IN-4 N/A

CAS Number 2230973-67-6 [1]

Molecular Formula C₂₈H₃₂Cl₂N₆O₅ [1]

Molecular Weight 603.5 g/mol [1]

Hazard Statements

Harmful if swallowed. Very

toxic to aquatic life with long

lasting effects.

[1]

Occupational Exposure Limits

(OELs)
Not Established N/A

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is required when handling Fgfr-IN-4 in

its powdered form and in solution. The following PPE must be worn at all times in the

designated handling area.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-18708/Erdafitinib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-18708/Erdafitinib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-18708/Erdafitinib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-18708/Erdafitinib-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b12405997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification

Hand Protection Gloves

Double-gloving with nitrile

gloves is required. Change

gloves immediately if

contaminated.

Eye Protection Safety Goggles

Chemical splash goggles are

mandatory to protect against

dust particles and splashes.

Respiratory Protection Respirator

A NIOSH-approved respirator

with a particulate filter (e.g.,

N95, P100) is required when

handling the powder outside of

a certified chemical fume hood

or glove box.

Body Protection Laboratory Coat

A dedicated, disposable

laboratory coat should be worn

over personal clothing.

Additional Protection Face Shield & Arm Sleeves

Recommended when there is

a significant risk of splash or

aerosol generation.

Experimental Protocols: Handling and Disposal
The following protocols provide a step-by-step guide for the safe handling and disposal of Fgfr-
IN-4.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.[1]

The storage area should be clearly labeled with a "Potent Compound" warning sign.
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Preparation of Stock Solutions (in a Chemical Fume
Hood)

Preparation: Before starting, ensure the chemical fume hood is certified and functioning

correctly. Decontaminate the work surface.

Weighing: Weigh the required amount of Fgfr-IN-4 powder on a tared weigh boat within the

fume hood. Use anti-static tools to minimize dust dispersion.

Solubilization: Carefully add the desired solvent to the vessel containing the powder. Use a

vortex or gentle swirling to ensure complete dissolution. Avoid splashing.

Labeling: Clearly label the stock solution container with the compound name, concentration,

solvent, date of preparation, and appropriate hazard symbols.

Decontamination: After preparation, decontaminate all surfaces and equipment with a

suitable solvent (e.g., 70% ethanol) and dispose of all waste as outlined in the disposal

section.

Disposal Plan
All waste contaminated with Fgfr-IN-4 must be treated as hazardous chemical waste.

Solid Waste:

Collect all contaminated solid waste, including gloves, weigh boats, and disposable lab

coats, in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:

Collect all liquid waste containing Fgfr-IN-4 in a designated, sealed, and clearly labeled

hazardous waste container.

Do not dispose of any Fgfr-IN-4 waste down the drain, as it is very toxic to aquatic life.[1]

Sharps Waste:
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Dispose of any contaminated needles or other sharps in a designated sharps container for

hazardous chemical waste.

Waste Pickup:

Follow your institution's guidelines for the disposal of hazardous chemical waste. Contact

your Environmental Health and Safety (EHS) department for pickup and disposal

procedures.

Visualizing Safety and Mechanism of Action
To further aid in understanding the necessary precautions and the compound's biological

context, the following diagrams have been generated.
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Caption: Workflow for Safe Handling of Fgfr-IN-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12405997#personal-protective-equipment-for-
handling-fgfr-in-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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